Cas no 2253525-96-9 (4-Thiazolecarboxylic acid, 2-[(4-cyanophenyl)methyl]-)
4-Thiazolecarboxylic acid, 2-[(4-cyanophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolecarboxylic acid, 2-[(4-cyanophenyl)methyl]-
- 2-(4-Cyanobenzyl)thiazole-4-carboxylic Acid
-
- MDL: MFCD34550378
- Inchi: 1S/C12H8N2O2S/c13-6-9-3-1-8(2-4-9)5-11-14-10(7-17-11)12(15)16/h1-4,7H,5H2,(H,15,16)
- InChI Key: QXOJBFFIGWLVSC-UHFFFAOYSA-N
- SMILES: S1C=C(C(O)=O)N=C1CC1=CC=C(C#N)C=C1
4-Thiazolecarboxylic acid, 2-[(4-cyanophenyl)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1589010-250mg |
2-(4-Cyanobenzyl)thiazole-4-carboxylic acid |
2253525-96-9 | 98% | 250mg |
¥8060 | 2023-03-11 | |
| eNovation Chemicals LLC | Y1198050-0.25g |
2-(4-Cyanobenzyl)thiazole-4-carboxylic Acid |
2253525-96-9 | 95% | 0.25g |
$825 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1198050-1g |
2-(4-Cyanobenzyl)thiazole-4-carboxylic Acid |
2253525-96-9 | 95% | 1g |
$1320 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1198050-0.25g |
2-(4-Cyanobenzyl)thiazole-4-carboxylic Acid |
2253525-96-9 | 95% | 0.25g |
$825 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1198050-0.1g |
2-(4-Cyanobenzyl)thiazole-4-carboxylic Acid |
2253525-96-9 | 95% | 0.1g |
$515 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1198050-1g |
2-(4-Cyanobenzyl)thiazole-4-carboxylic Acid |
2253525-96-9 | 95% | 1g |
$1320 | 2025-03-01 | |
| Aaron | AR01XFR7-100mg |
2-(4-Cyanobenzyl)thiazole-4-carboxylic Acid |
2253525-96-9 | 95% | 100mg |
$429.00 | 2025-02-12 | |
| Aaron | AR01XFR7-250mg |
2-(4-Cyanobenzyl)thiazole-4-carboxylic Acid |
2253525-96-9 | 95% | 250mg |
$686.00 | 2025-02-12 | |
| Aaron | AR01XFR7-1g |
2-(4-Cyanobenzyl)thiazole-4-carboxylic Acid |
2253525-96-9 | 95% | 1g |
$1714.00 | 2025-02-12 | |
| 1PlusChem | 1P01XFIV-100mg |
2-(4-Cyanobenzyl)thiazole-4-carboxylic Acid |
2253525-96-9 | ≥95% | 100mg |
$683.00 | 2024-05-25 |
4-Thiazolecarboxylic acid, 2-[(4-cyanophenyl)methyl]- Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 4-Thiazolecarboxylic acid, 2-[(4-cyanophenyl)methyl]-
4-Thiazolecarboxylic acid, 2-[(4-cyanophenyl)methyl]- (CAS No. 2253525-96-9): A Comprehensive Overview
4-Thiazolecarboxylic acid, 2-[(4-cyanophenyl)methyl]- (CAS No. 2253525-96-9) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its thiazole core and (4-cyanophenyl)methyl substituent, represents a promising candidate for further exploration in drug discovery and medicinal chemistry.
The thiazole ring is a heterocyclic structure consisting of sulfur and nitrogen atoms, which is known for its broad spectrum of biological activities. It serves as a privileged scaffold in the development of various therapeutic agents, including antibiotics, antifungals, and anti-inflammatory drugs. The presence of the (4-cyanophenyl)methyl group in this compound introduces additional pharmacophoric features, enhancing its potential as a lead compound in the synthesis of novel pharmaceuticals.
In recent years, there has been a surge in research focused on developing innovative therapeutic strategies targeting complex diseases. The compound 4-Thiazolecarboxylic acid, 2-[(4-cyanophenyl)methyl]- has emerged as a subject of intense investigation due to its unique chemical properties and potential biological efficacy. Studies have demonstrated its ability to interact with various biological targets, making it a valuable asset in the quest for new drug candidates.
One of the most compelling aspects of this compound is its structural versatility. The thiazole core provides a stable platform for further functionalization, allowing chemists to tailor its properties for specific therapeutic applications. Additionally, the (4-cyanophenyl)methyl group introduces a polar moiety that can enhance binding affinity to biological targets. This combination of features makes 4-Thiazolecarboxylic acid, 2-[(4-cyanophenyl)methyl]- an attractive candidate for further development.
Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of this compound with greater accuracy. Molecular modeling studies have revealed that it can effectively interact with enzymes and receptors involved in various disease pathways. These findings suggest that it may have therapeutic potential in treating conditions such as cancer, inflammation, and neurodegenerative disorders.
The synthesis of 4-Thiazolecarboxylic acid, 2-[(4-cyanophenyl)methyl]- involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes that maximize yield while minimizing byproduct formation. These methods have been optimized to ensure scalability for industrial production, making it feasible to produce larger quantities of the compound for preclinical and clinical studies.
Preclinical studies have begun to explore the potential therapeutic applications of this compound. Initial results indicate that it exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and progression. Furthermore, it has shown anti-inflammatory properties by modulating the activity of inflammatory cytokines and enzymes.
The pharmacokinetic profile of 4-Thiazolecarboxylic acid, 2-[(4-cyanophenyl)methyl]- is another critical aspect being investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for oral administration. This would greatly facilitate its use in clinical settings and improve patient compliance.
One of the key challenges in developing new drugs is overcoming resistance mechanisms that can render existing therapies ineffective. The unique structure of this compound offers an opportunity to address such challenges by targeting novel pathways or mechanisms that are not currently exploited by existing treatments. This underscores its significance as a potential therapeutic agent.
Future research directions include exploring derivative compounds based on the core structure of 4-Thiazolecarboxylic acid, 2-[(4-cyanophenyl)methyl]- to enhance its efficacy and safety profile. By modifying various substituents on the thiazole ring or the phenyl ring, researchers can fine-tune its pharmacological properties to achieve desired therapeutic effects while minimizing side effects.
The integration of artificial intelligence (AI) and machine learning (ML) techniques into drug discovery processes has revolutionized the field by accelerating the identification and optimization of lead compounds. These technologies have been instrumental in predicting the binding affinity and ADME properties of 4-Thiazolecarboxylic acid, 2-[(4-cyanophenyl)methyl]- , thereby streamlining the development process.
In conclusion, 4-Thiazolecarboxylic acid, 2-[(4-cyanophenyl)methyl]- (CAS No. 2253525-96-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and promising biological activities make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.
2253525-96-9 (4-Thiazolecarboxylic acid, 2-[(4-cyanophenyl)methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)